Cas no 2309750-82-9 (1-{6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methanamine dihydrochloride)

• Product Name: 1-{6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methanamine dihydrochloride
• CAS No: 2309750-82-9
• MF: C₇H₁₁Cl₂N₅O
• MW: 252.101138353348
• CID: 6158652
• PubChem ID: 132371790
• Update Time: 2025-06-14

1-{6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methanamine dihydrochloride
• (6-Methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine dihydrochloride
• 2309750-82-9
• F8888-2449
• starbld0047539
• (6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine;dihydrochloride
• 1-{6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methanamine dihydrochloride
• AKOS040732034

• Inchi： 1S/C7H9N5O.2ClH/c1-13-7-3-2-5-9-10-6(4-8)12(5)11-7;;/h2-3H,4,8H2,1H3;2*1H
• InChI Key： FIQDMBRNPBYROY-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C=CC2=NN=C(CN)N2N=1

Computed Properties

• Exact Mass: 251.0340654g/mol
• Monoisotopic Mass: 251.0340654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3Ų

Additional information on 1-{6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methanamine dihydrochloride

Comprehensive Overview of 1-{6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methanamine dihydrochloride (CAS No. 2309750-82-9)

1-{6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methanamine dihydrochloride (CAS No. 2309750-82-9) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique triazolopyridazine core structure, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its methanamine derivative properties, which may contribute to its bioactivity and therapeutic potential.

The molecular structure of 1-{6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methanamine dihydrochloride includes a 6-methoxy group, which enhances its solubility and stability in various solvents. This feature makes it a valuable candidate for medicinal chemistry applications, where solubility and bioavailability are critical factors. The dihydrochloride salt form further improves its handling and storage properties, making it suitable for laboratory and industrial use.

In recent years, the demand for triazolopyridazine derivatives has surged due to their potential in targeting central nervous system (CNS) disorders and inflammatory diseases. The compound's mechanism of action is believed to involve modulation of specific enzyme pathways, which aligns with current trends in precision medicine and personalized therapeutics. These attributes make it a subject of interest for researchers exploring novel drug candidates.

From a synthetic chemistry perspective, 1-{6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methanamine dihydrochloride is synthesized through a multi-step process involving heterocyclic ring formation and amine functionalization. The purity and yield of the final product are critical, as they directly impact its efficacy in downstream applications. Advanced analytical techniques such as HPLC and NMR spectroscopy are employed to ensure quality control.

The compound's potential extends beyond pharmaceuticals. It is also being investigated for its role in agrochemical research, particularly in the development of crop protection agents. Its structural versatility allows for modifications that can target specific pests or pathogens, addressing growing concerns about sustainable agriculture and food security.

As the scientific community continues to explore the applications of 1-{6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methanamine dihydrochloride, its relevance in biotechnology and material science is also being uncovered. For instance, its derivatives may serve as building blocks for fluorescent probes or molecular sensors, which are essential tools in diagnostic and imaging technologies.

In conclusion, 1-{6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methanamine dihydrochloride (CAS No. 2309750-82-9) represents a promising compound with multifaceted applications. Its unique chemical properties and broad potential make it a focal point for ongoing research in drug development, agricultural science, and biotechnology. As advancements in these fields progress, the compound's significance is expected to grow, offering new opportunities for innovation and discovery.